1-(1,3-Benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine
• InChI: InChI=1S/C17H20N2O2S/c1-2-15(22-9-1)12-19-7-5-18(6-8-19)11-14-3-4-16-17(10-14)21-13-20-16/h1-4,9-10H,5-8,11-13H2
• InChI Key: DJJNSUOHPNMDAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC4=CC=CS4
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine is a complex organic compound that features a piperazine ring substituted with a benzodioxole and a thiophene group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine typically involves the following steps:

Formation of the Benzodioxole Intermediate: This step involves the reaction of catechol with formaldehyde to form 1,3-benzodioxole.

Formation of the Thiophene Intermediate: Thiophene is often synthesized via the Paal-Knorr synthesis, which involves the cyclization of 1,4-diketones.

Coupling Reaction: The benzodioxole and thiophene intermediates are then coupled with piperazine using a suitable coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-Benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced piperazine derivatives.

Substitution: Formation of N-alkylated piperazine derivatives.

Scientific Research Applications

1-(1,3-Benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the development of novel materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The benzodioxole and thiophene groups may facilitate binding to these targets, leading to modulation of biological pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(1,3-Benzodioxol-5-ylmethyl)-4-(phenylmethyl)piperazine
• 1-(1,3-Benzodioxol-5-ylmethyl)-4-(pyridin-2-ylmethyl)piperazine
• 1-(1,3-Benzodioxol-5-ylmethyl)-4-(furan-2-ylmethyl)piperazine

Uniqueness

1-(1,3-Benzodioxol-5-ylmethyl)-4-(thiophen-2-ylmethyl)piperazine is unique due to the presence of both benzodioxole and thiophene groups, which impart distinct electronic and steric properties. These features can influence its reactivity and interactions with biological targets, making it a valuable compound for various research applications.